Cas no 1082437-01-1 (1-(2,3-Dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol)

• Product Name: 1-(2,3-Dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol
• CAS No: 1082437-01-1
• MF: C₁₃H₁₂N₄S
• MW: 256.326180458069
• CID: 6628281
• PubChem ID: 135882670
• Update Time: 2024-01-16

1-(2,3-Dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dimethyl-phenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol
• 4H-Pyrazolo[3,4-d]pyrimidine-4-thione, 1-(2,3-dimethylphenyl)-1,5-dihydro-
• 1-(2,3-Dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol
• 1082437-01-1

• Inchi： 1S/C13H12N4S/c1-8-4-3-5-11(9(8)2)17-12-10(6-16-17)13(18)15-7-14-12/h3-7H,1-2H3,(H,14,15,18)
• InChI Key： PQPRFTYTZZPFRR-UHFFFAOYSA-N
• SMILES： C1NC(=S)C2C=NN(C3=CC=CC(C)=C3C)C=2N=1

Computed Properties

• Exact Mass: 256.07826757g/mol
• Monoisotopic Mass: 256.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 464.5±47.0 °C(Predicted)
• pka: -1.28±0.20(Predicted)